Cas no 1551-49-1 (Α-MANGOSTIN)
Α-MANGOSTIN structure
Product Name:Α-MANGOSTIN
CAS No:1551-49-1
MF:C9H10O4
MW:182.173303127289
CID:829774
Update Time:2023-11-19
Α-MANGOSTIN Chemical and Physical Properties
Names and Identifiers
-
- α-mangostin
- 6-ethyl-3-methyl-4-oxo-4H-pyran-2-carboxylic acid
- CID 129925909
- Α-MANGOSTIN
-
- Inchi: 1S/C9H10O4/c1-3-6-4-7(10)5(2)8(13-6)9(11)12/h4H,3H2,1-2H3,(H,11,12)
- InChI Key: GSRLHDJCGVIOSV-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=C(C)C(C=C1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 323
- Topological Polar Surface Area: 63.6
Α-MANGOSTIN Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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